Cas no 104949-82-8 (4-Hexyloxyphthalonitrile)
4-Hexyloxyphthalonitrile structure
Product Name:4-Hexyloxyphthalonitrile
CAS No:104949-82-8
MF:C14H16N2O
MW:228.289643287659
MDL:MFCD00059077
CID:126554
PubChem ID:87571063
Update Time:2024-11-03
4-Hexyloxyphthalonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexyloxyphthalonitrile
- 1,2-Benzenedicarbonitrile,4-(hexyloxy)-
- 1,2-Dicyano-4-hexyloxybenzene
- 4-hexoxybenzene-1,2-dicarbonitrile
- 4-N-HEXYLOXYPHTHALONITRILE
- 4-(Hexyloxy)phthalonitrile
- 4-hexoxyphthalonitrile
- BMXSATBWGFIAPA-UHFFFAOYSA-
- BMXSATBWGFIAPA-UHFFFAOYSA-N
- SCHEMBL11423954
- H0691
- MFCD00059077
- 104949-82-8
- InChI=1/C14H16N2O/c1-2-3-4-5-8-17-14-7-6-12(10-15)13(9-14)11-16/h6-7,9H,2-5,8H2,1H3
- CS-0366442
- FT-0642578
- T71557
- AKOS015839891
- DTXSID60337061
- DB-040576
- 4-(hexyloxy)benzene-1,2-dicarbonitrile
-
- MDL： MFCD00059077
- Inchi： 1S/C14H16N2O/c1-2-3-4-5-8-17-14-7-6-12(10-15)13(9-14)11-16/h6-7,9H,2-5,8H2,1H3
- InChI Key： BMXSATBWGFIAPA-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#N)=C(C#N)C=1)CCCCCC
Computed Properties
- Exact Mass: 228.12600
- Monoisotopic Mass: 228.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.7
Experimental Properties
- Density: 1.04
- Boiling Point: 399.5°C at 760 mmHg
- Flash Point: 159.9°C
- Refractive Index: 1.5330 to 1.5360
- PSA: 56.81000
- LogP: 3.38906
4-Hexyloxyphthalonitrile Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
4-Hexyloxyphthalonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Hexyloxyphthalonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H298165-50mg |
4-Hexyloxyphthalonitrile |
104949-82-8 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H298165-100mg |
4-Hexyloxyphthalonitrile |
104949-82-8 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H298165-500mg |
4-Hexyloxyphthalonitrile |
104949-82-8 | 500mg |
$ 185.00 | 2022-06-04 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H0691-1G |
4-Hexyloxyphthalonitrile |
104949-82-8 | >95.0%(GC) | 1g |
¥290.00 | 2024-04-18 | |
| abcr | AB136715-1 g |
4-n-Hexyloxyphthalonitrile; 95% |
104949-82-8 | 1g |
€109.40 | 2022-06-12 | ||
| abcr | AB136715-5 g |
4-n-Hexyloxyphthalonitrile; 95% |
104949-82-8 | 5g |
€299.10 | 2022-06-12 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | H0691-5G |
4-Hexyloxyphthalonitrile |
104949-82-8 | >95.0%(GC) | 5g |
¥1150.00 | 2024-04-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H862158-1g |
4-Hexyloxyphthalonitrile |
104949-82-8 | ≥95%(GC) | 1g |
￥329.40 | 2022-01-10 | |
| abcr | AB136715-1g |
4-n-Hexyloxyphthalonitrile, 95%; . |
104949-82-8 | 95% | 1g |
€105.60 | 2025-04-22 | |
| abcr | AB136715-5g |
4-n-Hexyloxyphthalonitrile, 95%; . |
104949-82-8 | 95% | 5g |
€282.30 | 2025-04-22 |
4-Hexyloxyphthalonitrile Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
104949-82-8 (4-Hexyloxyphthalonitrile) Related Products
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